Cas no 114691-92-8 (4-(4-Acetylphenyl)benzoic acid)

• Product Name: 4-(4-Acetylphenyl)benzoic acid
• CAS No: 114691-92-8
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD00230828
• CID: 133684
• PubChem ID: 4199915
• Update Time: 2025-05-21

4-(4-Acetylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Acetyl-[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylicacid, 4'-acetyl-
• 4-(4-acetylphenyl)benzoic acid
• 4-acetyl-4'-biphenylcarboxylic acid
• AKOS BAR-0212
• RARECHEM AL BE 1393
• 4'-Acetyl-4-biphenylcarboxylic acid
• 4'-ACETYL-BIPHENYL-4-CARBOXYLIC ACID
• 4'-ACETYL[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 4-(4-Acetylphenyl)benzoic acid, 4'-(4-Carboxyphenyl)acetophenone, 4'-Acetyl-4-carboxybiphenyl
• CS-0155096
• PS-5894
• 4 inverted exclamation mark -Acetylbiphenyl-4-carboxylic Acid
• PDBQNVDCQVGALU-UHFFFAOYSA-N
• SY287718
• 4'-acetyl-[1,1'-biphenyl]-4-carboxylicacid
• D84231
• FT-0763822
• DTXSID20400765
• A803215
• SCHEMBL1169167
• MFCD00230828
• AKOS004114129
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-acetyl-
• 114691-92-8
• [1,1'-Biphenyl]-4-carboxylicacid,4'-acetyl-
• BB 0222544
• 4/'-ACETYL-BIPHENYL-4-CARBOXYLIC ACID
• 4'-acetylbiphenyl-4-carboxylic acid
• Calcium4-methyl-2-oxovaleratedihydrate
• DB-060628
• 4`-Acetyl[1,1`-biphenyl]-4-carboxylic acid
• 4-(4-Acetylphenyl)benzoic acid

• MDL： MFCD00230828
• Inchi： 1S/C15H12O3/c1-10(16)11-2-4-12(5-3-11)13-6-8-14(9-7-13)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： PDBQNVDCQVGALU-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 429.7±28.0 °C at 760 mmHg
• Flash Point: 227.8±20.5 °C
• PSA: 54.37000
• LogP: 3.25440
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-Acetylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Acetylphenyl)benzoic acid

4-(4-Acetylphenyl)benzoic Acid: A Comprehensive Overview

4-(4-Acetylphenyl)benzoic acid (CAS No. 114691-92-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a benzoic acid moiety with an acetylphenyl group. The benzoic acid core is a fundamental building block in organic chemistry, while the acetylphenyl substituent introduces additional functional groups that enhance its reactivity and versatility.

The synthesis of 4-(4-Acetylphenyl)benzoic acid involves a series of well-established organic reactions. Typically, the compound is prepared through a Friedel-Crafts acylation reaction, followed by oxidation to introduce the carboxylic acid group. This process ensures high purity and yields, making it suitable for large-scale production. Recent advancements in catalytic systems have further optimized the synthesis process, reducing reaction times and minimizing waste generation.

One of the most promising applications of 4-(4-Acetylphenyl)benzoic acid lies in its use as an intermediate in drug discovery. The compound's structure allows for easy modification, enabling the development of novel bioactive molecules. For instance, researchers have explored its potential as a lead compound for anti-inflammatory and anti-cancer drugs. Studies published in the *Journal of Medicinal Chemistry* highlight its ability to inhibit key enzymes involved in inflammatory pathways, making it a valuable candidate for therapeutic interventions.

In the field of agrochemicals, 4-(4-Acetylphenyl)benzoic acid has shown potential as a precursor for herbicides and fungicides. Its ability to interact with specific molecular targets in plants and pathogens makes it an attractive option for developing eco-friendly agricultural solutions. Recent research conducted at the University of California has demonstrated its efficacy in controlling fungal infections in crops, offering a sustainable alternative to conventional chemical treatments.

The material sciences sector has also benefited from the unique properties of 4-(4-Acetylphenyl)benzoic acid. The compound serves as a key component in the synthesis of advanced polymers and coatings. Its ability to form stable cross-links enhances the mechanical and thermal properties of materials, making them suitable for high-performance applications such as aerospace and automotive industries.

From an environmental perspective, the synthesis and application of 4-(4-Acetylphenyl)benzoic acid are considered environmentally friendly due to its low toxicity profile and biodegradability. This aligns with global efforts to promote green chemistry practices and reduce environmental impact.

In conclusion, 4-(4-Acetylphenyl)benzoic acid (CAS No. 114691-92-8) is a multifaceted compound with vast potential across diverse industries. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.